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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of BMS-986034, a potent G protein-coupled

receptor 119 (GPR119) agonist, and the core principles and methodologies of the cyclic AMP

(cAMP) accumulation assay used to characterize its activity.

Introduction to BMS-986034
BMS-986034 is an orally active agonist of GPR119.[1] GPR119 is a G protein-coupled receptor

(GPCR) predominantly expressed in pancreatic β-cells and intestinal L-cells. Its activation is

known to play a role in glucose homeostasis, making it a target for the treatment of type 2

diabetes and obesity. Agonists of GPR119, such as BMS-986034, stimulate the production of

intracellular cAMP, which in turn modulates insulin and glucagon-like peptide-1 (GLP-1)

secretion.[2]

Core Principles of the cAMP Accumulation Assay
The cAMP accumulation assay is a fundamental tool in GPCR drug discovery, particularly for

receptors that couple to Gs or Gi alpha subunits. GPR119 is a Gs-coupled receptor.[2]

Activation of Gs-coupled receptors by an agonist leads to the stimulation of adenylyl cyclase,

an enzyme that catalyzes the conversion of ATP to cAMP.[2] The subsequent increase in

intracellular cAMP concentration is a direct measure of receptor activation.
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Various technologies are available to measure intracellular cAMP levels, including

Homogeneous Time-Resolved Fluorescence (HTRF), AlphaScreen, and bioluminescent-based

assays like the GloSensor assay. The HTRF assay is a common, robust method for quantifying

cAMP in a high-throughput format.[3]

Quantitative Data for BMS-986034
The potency of BMS-986034 in activating GPR119 is determined by its half-maximal effective

concentration (EC50) in a cAMP accumulation assay.
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GPR119 Signaling Pathway
The binding of an agonist like BMS-986034 to GPR119 initiates a signaling cascade that

results in the accumulation of intracellular cAMP. This pathway is crucial for the physiological

effects mediated by GPR119 activation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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